Cas no 3406-84-6 (Biphenyl-4,4'-disulfonyl Dichloride)

• Product Name: Biphenyl-4,4'-disulfonyl Dichloride
• CAS No: 3406-84-6
• MF: C₁₂H₈Cl₂O₄S₂
• MW: 351.225519180298
• MDL: MFCD00007447
• CID: 306136
• PubChem ID: 24847628
• Update Time: 2025-09-18

Biphenyl-4,4'-disulfonyl Dichloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-disulfonyldichloride
• 4,4'-Biphenyldisulfonyl Chloride
• 4-(4-chlorosulfonylphenyl)benzenesulfonyl chloride
• (1,1'-Biphenyl)-4,4'-disulfonyl dichloride
• 4,4'-Biphenyldisulfonyl
• 4,4'-biphenyldisulphonyl dichloride
• 4,4'-Biphenylylenedisulfonyl chloride
• 4,4'-bis(biphenylsulfonyl) chloride
• 4,4'-Diphenyldisulfonyl Chloride
• 4,4'-Diphenyldisulfonyl dichloride
• biphenyl-4,4'-disulfonyl chloride
• biphenyl-4,4'-disulfonyl dichloride
• Biphenyl-4,4'-disulfonylchlorid
• p,p'-Diphenyldisulfonyl chloride
• 4,4'-Biphenyldisulfonyl Dichloride
• 4,4'-Biphenyldisulfonic acid dichloride
• 4,4'-Bis(chlorosulfonyl)biphenyl
• NSC 2062
• [1,1'-Biphenyl]-4,4'-disulfonyl dichloride
• 4,4'-Biphenyldisulfonylchloride
• 4,4-Biphenyldisulfonyl Chloride
• OTFAWEIFBPUXOH-UHFFFAOYSA-N
• 4,4'-Bis(phenylsulphonyl) dichloride
• [1,4'
• [1,4'-disulfonyl dichloride
• 3406-84-6
• InChI=1/C12H8Cl2O4S2/c13-19(15,16)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(14,17)18/h1-8H
• AMY9253
• BP-13399
• 4,4-BIPHENYLDISULFONYLCHLORIDE
• Biphenyl-4,4'-disulfonyl chloride, 97%
• NSC-2062
• SCHEMBL150162
• AKOS005139304
• NSC2062
• DTXSID6063016
• MFCD00007447
• Biphenyl-4,4'-di-sulfonyl-chloride
• 4,4'-Disulfonylchloride biphenyl
• OTFAWEIFBPUXOH-UHFFFAOYSA-
• B1165
• J-019443
• EINECS 222-293-6
• Biphenyl-4,4 inverted exclamation marka-disulfonyl chloride
• AS-40999
• NS00048846
• CS-0168161
• FT-0617006
• DB-048563
• Biphenyl-4,4'-disulfonyl Dichloride

• MDL： MFCD00007447
• Inchi： 1S/C12H8Cl2O4S2/c13-19(15,16)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(14,17)18/h1-8H
• InChI Key： OTFAWEIFBPUXOH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 349.92400
• Monoisotopic Mass: 349.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 85

Experimental Properties

• Color/Form: Not determined
• Density: 1.540±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-208 °C (lit.)
• Boiling Point: 476.7°C at 760 mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.607
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 85.04000
• LogP: 5.37020
• Solubility: Not determined

Biphenyl-4,4'-disulfonyl Dichloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives